2-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzamide

• IUPAC Name: 2-chloro-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzamide
• InChI: InChI=1S/C18H16ClN3O2/c1-12-16(20-17(23)14-10-6-7-11-15(14)19)18(24)22(21(12)2)13-8-4-3-5-9-13/h3-11H,1-2H3,(H,20,23)
• InChI Key: RUQUWLFFIMYLPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

The compound “2-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzamide” is a chemical compound with the empirical formula C14H16ClN3O2 and a molecular weight of 293.75. It is a solid in form.

Synthesis Analysis

This compound can be synthesized by reacting 4-aminoantipyrine and benzoylisothiocynate in an equimolar ratio. The reaction is heated at 50°C and stirred for 3 hours, yielding an orange solution.

Molecular Structure Analysis

The compound has been characterized by single crystal XRD analysis. The various intermolecular interactions that stabilize the supramolecular assembly include H-bonding and interaction involving π-ring. The HOMO orbitals are located at the hetero atoms, while the LUMO orbitals are located at the benzene ring.

Chemical Reactions Analysis

The compound has been actively involved in all fields of chemistry. For instance, the reaction of the amine group in this compound with a suitable aldehyde or ketone has produced different Schiff base derivatives with aromatic or aliphatic substituents.

Physical And Chemical Properties Analysis

The compound is a solid in form. The quantum parameters of the prepared compound were investigated by utilizing the Def2-SVPD basis set in conjunction with the hybrid method of B3LYP. The results revealed quite similarities between the experimental and theoretical calculations.

Mechanism of Action

The compound was docked with Ampicillin-CTX-M-15, showing good binding interaction between the ligand and the targeted amino acids, with the best binding score of -5.26 kcal/mol.